Cas no 1795361-38-4 (4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid)

4-Imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid is a heterocyclic compound featuring a fused pyrazolo-pyridine core with an imino and carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold. The presence of both imino and carboxylic acid groups enhances its reactivity, enabling derivatization for targeted molecular design. Its rigid bicyclic framework contributes to stability, while the methyl substitution at the 1-position may influence solubility and metabolic properties. Suitable for use in medicinal chemistry, this compound offers potential for developing novel bioactive molecules with tailored properties.
4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid structure
1795361-38-4 structure
Product Name:4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid
CAS No:1795361-38-4
MF:C8H8N4O2
MW:192.17472076416
CID:5718879
Update Time:2025-06-09

4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 2,4-dihydro-4-imino-1-methyl-
    • 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid
    • Inchi: 1S/C8H8N4O2/c1-12-7-4(3-11-12)6(9)5(2-10-7)8(13)14/h2-3,9,11H,1H3,(H,13,14)
    • InChI Key: ORJOTHYGVPPRGM-UHFFFAOYSA-N
    • SMILES: C12N(C)NC=C1C(=N)C(C(O)=O)=CN=2

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • Boiling Point: 350.7±52.0 °C(Predicted)
  • pka: -2.26±0.20(Predicted)

4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Security Information

4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I100133-5mg
4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid
1795361-38-4
5mg
$ 50.00 2022-06-04
TRC
I100133-10mg
4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid
1795361-38-4
10mg
$ 70.00 2022-06-04
TRC
I100133-50mg
4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid
1795361-38-4
50mg
$ 295.00 2022-06-04

Additional information on 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid

Exploring the Potential of 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1795361-38-4) in Modern Research

In the rapidly evolving field of pharmaceutical and biochemical research, 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1795361-38-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazolo[3,4-b]pyridine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents.

The compound's 4-imino and carboxylic acid functional groups contribute to its reactivity and ability to form derivatives, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role as a precursor for synthesizing small-molecule inhibitors, which are highly sought after in targeting specific enzymes or pathways involved in diseases such as cancer and inflammatory disorders. The 1-methyl substitution further enhances its stability, a critical factor in optimizing pharmacokinetic properties.

One of the most frequently searched topics in this context is the "mechanism of action of pyrazolo[3,4-b]pyridine derivatives." Scientists are investigating how these compounds interact with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). The 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid scaffold, in particular, has shown promise in modulating protein-protein interactions, a hot topic in precision medicine. This aligns with the growing demand for targeted therapies with fewer side effects.

Another area of interest is the compound's potential in computational drug design. With the rise of AI-driven molecular modeling, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) studies to predict the efficacy of derivatives based on this core structure. Searches for "pyrazolo[3,4-b]pyridine in silico studies" have surged, reflecting the compound's relevance in cutting-edge research methodologies.

From a synthetic chemistry perspective, the challenges and optimizations in producing 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid are also widely discussed. Questions like "how to improve the yield of pyrazolo[3,4-b]pyridine synthesis" are common among chemists. Recent advancements in green chemistry have introduced more sustainable routes for its preparation, reducing reliance on hazardous reagents—a trend that resonates with the global push for environmentally friendly practices.

In summary, 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1795361-38-4) represents a multifaceted compound with broad applicability in drug development. Its structural features, combined with the growing body of research on its derivatives, position it as a key player in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovative therapeutic strategies.

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